4-(4-fluorophenyl)-N-(1-(2-methoxyethyl)-1H-indol-3-yl)piperazine-1-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[1-(2-methoxyethyl)indol-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C22H25FN4O2/c1-29-15-14-27-16-20(19-4-2-3-5-21(19)27)24-22(28)26-12-10-25(11-13-26)18-8-6-17(23)7-9-18/h2-9,16H,10-15H2,1H3,(H,24,28)
• InChI Key: ADXUIWTZQJOVOM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C(C2=CC=CC=C21)NC(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C22H25FN4O2
• Molecular Weight: 396.5 g/mol

Description

4-(4-fluorophenyl)-N-(1-(2-methoxyethyl)-1H-indol-3-yl)piperazine-1-carboxamide, also known as 4-F-PIP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

PET Tracers for Serotonin Receptors

Research into analogs and derivatives of 4-(4-fluorophenyl)-N-(1-(2-methoxyethyl)-1H-indol-3-yl)piperazine-1-carboxamide has led to the development of PET tracers for studying serotonin receptors, specifically 5-HT(1A) receptors, in neuropsychiatric disorders. For instance, studies have synthesized and tested compounds for their potential as PET radioligands, revealing candidates with high brain uptake and slow clearance, suitable for in vivo quantification of 5-HT(1A) receptors (García et al., 2014).

Dopamine D3 Receptor Radioligands

Another direction of research has been the synthesis of carbon-11-labeled carboxamide derivatives as potential PET radioligands for imaging dopamine D3 receptors. This work involves preparing target tracers by O-[(11)C]methylation of corresponding precursors, aiming to explore the dopamine system's role in various neurological and psychiatric conditions (Gao et al., 2008).

Inhibitors of HIV-1 Attachment

Derivatives of the compound have been evaluated as potent inhibitors of HIV-1 attachment, showing efficacy in interfering with the interaction of viral gp120 with the CD4 receptor. These studies contribute to understanding the pharmacophore's essential features for inhibiting HIV-1 attachment and potential therapeutic applications (Wang et al., 2009).

Antiviral and Antimicrobial Activities

Research has also focused on the synthesis of new compounds with potential antiviral and antimicrobial activities. For example, urea and thiourea derivatives of piperazine doped with febuxostat were synthesized, showing promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity. This exploration expands the potential applications of the compound in combating various pathogens (Reddy et al., 2013).